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Compound of Interest

Compound Name: Thalidomide 4'-ether-PEG2-azide

Cat. No.: B12368511

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thalidomide 4'-ether-PEG2-azide is a crucial building block in the development of Proteolysis

Targeting Chimeras (PROTACs), a novel therapeutic modality designed to hijack the cell's

natural protein degradation machinery. This heterobifunctional molecule incorporates the well-

characterized Cereblon (CRBN) E3 ubiquitin ligase ligand, thalidomide, connected to a two-unit

polyethylene glycol (PEG) linker terminating in an azide group. The azide functionality allows

for the straightforward conjugation to a target protein ligand via click chemistry, creating a

complete PROTAC molecule. This guide provides a detailed overview of the available technical

data, a plausible synthesis protocol, and relevant pathway and workflow diagrams for the use

of Thalidomide 4'-ether-PEG2-azide in research and development.

Data Presentation
As of the latest literature search, specific experimental NMR and mass spectrometry data for

Thalidomide 4'-ether-PEG2-azide has not been publicly reported in scientific journals. The

data presented below is based on theoretical calculations and information from commercial

suppliers.
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Table 1: Physicochemical and Mass Spectrometry Data for Thalidomide 4'-ether-PEG2-azide

Property Value

Molecular Formula C₁₉H₂₁N₅O₇

Molecular Weight 431.41 g/mol

CAS Number 2758431-90-0

Appearance White to off-white solid

Solubility Soluble in DMSO, DMF

Storage Store at -20°C

Theoretical Exact Mass 431.1441 g/mol

[M+H]⁺ 432.1519 g/mol

[M+Na]⁺ 454.1338 g/mol

Note: The mass spectrometry data is theoretical and serves as a guideline for expected results

upon experimental analysis.

Experimental Protocols
The following protocols describe a plausible synthetic route to Thalidomide 4'-ether-PEG2-
azide based on established chemical principles, including the synthesis of a key intermediate,

4-hydroxythalidomide, and its subsequent etherification.

Protocol 1: Synthesis of 4-Hydroxythalidomide
This two-step protocol outlines the synthesis of the 4-hydroxythalidomide intermediate.

Step 1: Synthesis of 4-Hydroxyphthalic Anhydride This step is not detailed here as 4-

hydroxyphthalic acid is commercially available. The conversion of the diacid to the anhydride

can be achieved by heating with acetic anhydride.

Step 2: Condensation with 3-Aminoglutarimide Hydrochloride
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Reaction Setup: In a round-bottom flask, suspend 3-aminoglutarimide hydrochloride (1.0 eq)

and 4-hydroxyphthalic acid (1.0 eq) in pyridine.

Condensation: Heat the mixture to 120 °C and stir for 4-6 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Work-up: After cooling to room temperature, pour the reaction mixture into ice-water.

Purification: Collect the resulting precipitate by filtration, wash thoroughly with water, and dry

under vacuum to yield 4-hydroxythalidomide as a solid.

Protocol 2: Synthesis of Thalidomide 4'-ether-PEG2-
azide
This protocol describes the Williamson ether synthesis to couple 4-hydroxythalidomide with a

PEG2-azide linker.

Reaction Setup: To a solution of 4-hydroxythalidomide (1.0 eq) in anhydrous

dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.0 eq).

Addition of Linker: To the stirred suspension, add 1-(2-azidoethoxy)-2-(2-

tosyloxyethoxy)ethane (1.2 eq). The synthesis of this tosylated PEG2-azide linker from

commercially available starting materials is a standard procedure.

Reaction: Heat the reaction mixture to 80 °C and stir overnight. Monitor the reaction for the

consumption of starting materials by TLC or LC-MS.

Work-up: Cool the reaction mixture to room temperature, dilute with water, and extract with

ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by silica gel

column chromatography to yield Thalidomide 4'-ether-PEG2-azide.

Protocol 3: NMR and Mass Spectrometry
Characterization
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¹H and ¹³C NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the purified product in a suitable

deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR

spectrometer.

Data Analysis: The resulting spectra should be consistent with the structure of Thalidomide
4'-ether-PEG2-azide. Key expected signals would include those for the phthalimide and

glutarimide protons, as well as the characteristic signals for the PEG linker protons.

High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,

methanol or acetonitrile).

Data Acquisition: Analyze the sample using an electrospray ionization (ESI) source coupled

to a high-resolution mass analyzer (e.g., TOF or Orbitrap).

Data Analysis: The measured mass of the protonated molecule ([M+H]⁺) should correspond

to the theoretical exact mass of 432.1519 g/mol .

Mandatory Visualization
Signaling Pathway
The following diagram illustrates the mechanism of action for a PROTAC derived from

Thalidomide 4'-ether-PEG2-azide.
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Caption: Mechanism of PROTAC-mediated protein degradation.

Experimental Workflow
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The diagram below outlines the general workflow for the synthesis and characterization of

Thalidomide 4'-ether-PEG2-azide and its subsequent use in PROTAC assembly.

Starting Materials:
4-Hydroxythalidomide

PEG2-Azide Linker

Williamson Ether Synthesis

Purification
(Silica Gel Chromatography)

Characterization
(NMR, Mass Spec)

Thalidomide 4'-ether-PEG2-azide

Click Chemistry
(with Alkyne-Ligand)

Final PROTAC Molecule

Biological Assays
(e.g., Western Blot, Cell Viability)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12368511/docs?utm_src=pdf-body#in-depth-technical-guide-thalidomide-4-ether-peg2-azide
https://www.benchchem.com/product/b12368511/docs?utm_src=pdf-body-img#in-depth-technical-guide-thalidomide-4-ether-peg2-azide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthesis and application workflow for Thalidomide 4'-ether-PEG2-azide.

To cite this document: BenchChem. [In-Depth Technical Guide: Thalidomide 4'-ether-PEG2-
azide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368511/docs#in-depth-technical-guide-
thalidomide-4-ether-peg2-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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